Cas no 1820571-21-8 ({[4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine)

• Product Name: {[4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine
• CAS No: 1820571-21-8
• MF: C₁₁H₁₈FN₃O
• MW: 227.278525829315
• CID: 4620012
• PubChem ID: 119030852
• Update Time: 2025-06-11

{[4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-[(dimethyl-1,2-oxazol-4-yl)methyl]-4-fluoropyrrolidin-2-yl]methanamine
• {[4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine

• Inchi： 1S/C11H18FN3O/c1-7-11(8(2)16-14-7)6-15-5-9(12)3-10(15)4-13/h9-10H,3-6,13H2,1-2H3/t9-,10-/m0/s1
• InChI Key： RBLSMTXIXHUSJY-UWVGGRQHSA-N
• SMILES： N1(CC2=C(C)ON=C2C)C[C@@H](F)C[C@H]1CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on {[4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine

Introduction to {[4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine and Its Significance in Modern Chemical Research

The compound with the CAS number 1820571-21-8 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, {[4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine, provides a detailed insight into its structural framework, which consists of a pyrrolidine core modified with a fluoro-substituted pyrazole moiety. This unique structural arrangement not only makes it an intriguing subject for synthetic chemists but also opens up numerous possibilities for its application in drug discovery and development.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules that incorporate fluorine atoms. Fluorine substitution can significantly alter the pharmacokinetic and pharmacodynamic properties of a compound, making it more suitable for therapeutic use. The presence of a fluoro group at the 4-position of the pyrazole ring in this compound is particularly noteworthy, as it has been shown to enhance binding affinity and metabolic stability. This feature has made it a valuable scaffold for designing novel bioactive molecules.

The pyrrolidine ring is another critical component of this compound, providing a versatile backbone that can be further modified to achieve specific biological activities. Pyrrolidine derivatives have been extensively studied for their potential in treating various diseases, including neurological disorders and infectious diseases. The incorporation of a methyl group at the 1-position of the pyrrolidine ring in this compound adds another layer of complexity, allowing for fine-tuning of its biological properties.

One of the most exciting aspects of this compound is its potential as a lead molecule in drug discovery. Recent studies have demonstrated that molecules with similar structural features exhibit promising activity against several targets, including enzymes and receptors involved in cancer and inflammation. The (methyl)amine substituent at the terminal position of the molecule further enhances its potential as a pharmacophore, contributing to its ability to interact with biological targets effectively.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the expertise of the chemists involved but also pave the way for the development of similar compounds in the future.

From a computational chemistry perspective, this compound offers an excellent model for studying molecular interactions. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, can be used to predict how this molecule interacts with biological targets at the atomic level. These insights are crucial for designing more effective drugs and optimizing their properties.

The potential applications of this compound extend beyond traditional pharmaceuticals. It has shown promise in materials science, where its unique structural features make it suitable for developing novel polymers and coatings with enhanced properties. Additionally, its ability to undergo various chemical modifications makes it an attractive candidate for use in catalysis and other industrial processes.

As research continues to evolve, new applications for this compound are likely to emerge. The combination of its structural features and biological activity makes it a versatile tool for scientists across multiple disciplines. Whether it is used to develop new drugs or to create innovative materials, this compound is poised to make significant contributions to science and technology.

In conclusion, {[4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine (CAS no. 1820571-21-8) is a remarkable molecule that exemplifies the power of modern chemical research. Its unique structure, combined with its promising biological activity, makes it a valuable asset in both academic and industrial settings. As we continue to explore its potential, we can expect to see even more exciting developments in the near future.